Cas no 2137541-80-9 (2-({1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}(methyl)amino)ethan-1-ol)

• Product Name: 2-({1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}(methyl)amino)ethan-1-ol
• CAS No: 2137541-80-9
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 6135263
• PubChem ID: 165477256
• Update Time: 2025-06-26

2-({1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}(methyl)amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-({1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}(methyl)amino)ethan-1-ol
• EN300-766848
• 2137541-80-9

• Inchi： 1S/C13H23N3O/c1-11(15(2)6-7-17)13-8-14-16(10-13)9-12-4-3-5-12/h8,10-12,17H,3-7,9H2,1-2H3
• InChI Key： XDDFZACGUFHNFP-UHFFFAOYSA-N
• SMILES： OCCN(C)C(C)C1C=NN(C=1)CC1CCC1

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.3Ų

Additional information on 2-({1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}(methyl)amino)ethan-1-ol

Professional Introduction to Compound with CAS No. 2137541-80-9 and Product Name: 2-({1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}(methyl)amino)ethan-1-ol

Compound with the CAS number 2137541-80-9, identified by the product name 2-({1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}(methyl)amino)ethan-1-ol, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a cyclobutylmethyl group, which is a key feature that contributes to its distinct chemical properties and reactivity. This moiety, combined with the presence of a pyrazole ring system, enhances the compound's binding affinity and selectivity, making it a promising candidate for further research in drug development.

The pyrazole moiety is particularly noteworthy, as it is a heterocyclic compound that has been extensively studied for its biological activity. Pyrazole derivatives are known for their versatility in medicinal chemistry, exhibiting a wide range of pharmacological effects. The specific substitution pattern in this compound, featuring an ethyl(methyl)amino group attached to the pyrazol-4-yl ring, further modulates its pharmacokinetic and pharmacodynamic properties. This configuration suggests potential interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory responses and immune function. The structural features of this compound make it an attractive candidate for investigating its potential role in immunomodulatory therapies. Preliminary studies have indicated that compounds with similar structural motifs may exhibit anti-inflammatory properties by interacting with specific signaling pathways involved in immune regulation. The presence of the cyclobutylmethyl group and the pyrazole ring system may contribute to its ability to modulate cytokine production and immune cell function, offering a potential therapeutic strategy for conditions characterized by excessive inflammation.

The synthesis of this compound involves complex organic transformations that highlight the expertise required in pharmaceutical chemistry. The introduction of the (methyl)amino group and the connectivity between the pyrazol-4-yl ring and the ethyl chain necessitate precise synthetic methodologies to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only underscore the complexity of modern drug discovery but also demonstrate the importance of innovative approaches in accessing novel bioactive molecules.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. The three-dimensional structure of the molecule, particularly the orientation of the cyclobutylmethyl group and the spatial arrangement of the amino substituents, plays a crucial role in determining its binding affinity. Computational simulations have revealed that this compound may interact with proteins involved in signal transduction and metabolic pathways, suggesting multiple mechanisms of action. These insights are valuable for guiding further experimental investigations and optimizing lead compounds for clinical development.

The pharmacological profile of this compound is further illuminated by its interaction with cellular systems. In vitro assays have demonstrated that it can influence key biological processes at concentrations that are achievable under physiological conditions. For instance, studies have shown that it may inhibit enzymes involved in inflammation by competing with natural substrates or by modulating enzyme conformational changes. Additionally, its ability to cross cell membranes suggests potential applications in systemic therapies where bioavailability is a critical factor.

As research progresses, interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological testing will be essential for fully elucidating the therapeutic potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies will facilitate rapid translation of laboratory findings into clinical applications. The unique structural features of this molecule provide a foundation for developing next-generation therapeutics that address unmet medical needs.

The development pipeline for this compound is expected to follow established protocols for drug discovery and development. Preclinical studies will focus on evaluating its safety profile, pharmacokinetic properties, and therapeutic efficacy in relevant disease models. If these initial assessments are favorable, clinical trials will be initiated to assess its effectiveness in human populations suffering from conditions related to inflammation or immune dysfunction.

In conclusion, Compound with CAS No. 2137541-80-9 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of a cyclobutylmethyl group combined with a pyrazole ring system enhances its binding affinity and selectivity, making it a promising candidate for further research. Preliminary studies suggest potential applications in immunomodulatory therapies, highlighting its importance as a lead compound for drug development.